{2-[(Dimethylamino)methylidene]cyclopentylidene}propanedinitrile

• CAS No.: 88745-28-2
• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 2-[2-(dimethylaminomethylidene)cyclopentylidene]propanedinitrile
• InChI: InChI=1S/C11H13N3/c1-14(2)8-9-4-3-5-11(9)10(6-12)7-13/h8H,3-5H2,1-2H3
• InChI Key: XIXDSTPYOOMFQJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=C1CCCC1=C(C#N)C#N

Description

2-[2-[(Dimethylamino)methylene]cyclopentylidene]malononitrile is an organic compound with the molecular formula C6H7N3. It is known for its unique structure, which includes a dimethylamino group and a malononitrile moiety.

Preparation Methods

The synthesis of 2-[2-[(Dimethylamino)methylene]cyclopentylidene]malononitrile typically involves the condensation of cyclopentanone with N,N-dimethylformamide dimethyl acetal. This reaction is often catalyzed by a base such as 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) and carried out in a solvent like dimethylformamide (DMF) at elevated temperatures . The reaction conditions must be carefully controlled to achieve high yields and purity of the desired product.

Chemical Reactions Analysis

2-[2-[(Dimethylamino)methylene]cyclopentylidene]malononitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms, depending on the reagents used.

Substitution: It can participate in substitution reactions, where the dimethylamino group or other parts of the molecule are replaced by different functional groups.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-[2-[(Dimethylamino)methylene]cyclopentylidene]malononitrile has several scientific research applications:

Chemistry: It serves as a building block for synthesizing various heterocyclic compounds and other complex organic molecules.

Biology: Its derivatives have been studied for potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential use in drug development and other therapeutic applications.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[2-[(Dimethylamino)methylene]cyclopentylidene]malononitrile involves its interaction with various molecular targets. The dimethylamino group can participate in nucleophilic attacks, while the malononitrile moiety can act as an electron-withdrawing group, influencing the compound’s reactivity and interactions with other molecules . These interactions can lead to the formation of new chemical bonds and the generation of various reaction products.

Comparison with Similar Compounds

2-[2-[(Dimethylamino)methylene]cyclopentylidene]malononitrile can be compared with similar compounds such as:

2-[(Dimethylamino)methylene]cyclopentanone: This compound shares a similar structure but lacks the malononitrile group, resulting in different reactivity and applications.

2-((5-(4-(diphenylamino)phenyl)thiophen-2-yl)methylene)malononitrile: This compound has a more complex structure with additional functional groups, leading to unique properties and uses.